N-(4-(4-cyanophenyl)thiazol-2-yl)-3-(isopropylthio)benzamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C20H17N3OS2/c1-13(2)26-17-5-3-4-16(10-17)19(24)23-20-22-18(12-25-20)15-8-6-14(11-21)7-9-15/h3-10,12-13H,1-2H3,(H,22,23,24)
• InChI Key: BBQVMEZRPWAHAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C#N
• Molecular Formula: C20H17N3OS2
• Molecular Weight: 379.5 g/mol

Description

N-(4-(4-cyanophenyl)thiazol-2-yl)-3-(isopropylthio)benzamide, also known as CTB or Compound 1, is a novel small molecule compound that has been synthesized and studied for its potential applications in scientific research. CTB is a thiazole-based compound that has been shown to exhibit a range of biochemical and physiological effects, making it an interesting candidate for further investigation.

Scientific Research Applications

Antimicrobial Applications

• A study synthesized N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and evaluated their antimicrobial activity. Some synthesized molecules showed higher potency against pathogenic strains than reference drugs, particularly against Gram-positive strains (D. Bikobo et al., 2017).
• Another study on N-(2-(4-chlorophenyl)-4-oxothiazolidin-3-yl benzamide derivatives found that hydroxy and amino substituted derivatives exhibited maximum antimicrobial activity (A. Chawla, 2016).

Anticancer Applications

• Research into substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed promising results for anticancer activity against various cancer cell lines. Some derivatives even exhibited higher activities than the reference drug etoposide (B. Ravinaik et al., 2021).

Materials Science and Other Applications

• N-(thiazol-2-yl)benzamide derivatives were synthesized and investigated for their gelation behavior with ethanol/water and methanol/water mixtures, highlighting their potential in material science applications (P. Yadav & Amar Ballabh, 2020).
• A study developed novel benzamides as ligands for positron emission tomography (PET) imaging of metabotropic glutamate 1 (mGlu1) receptor in the brain, showcasing its utility in neuroimaging (Masayuki Fujinaga et al., 2012).